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Compound of Interest

Compound Name: Diammonium Glycyrrhizinate

Cat. No.: B155437

An In-depth Technical Guide to Diammonium Glycyrrhizinate: Chemical Structure and
Synthesis

Introduction

Diammonium Glycyrrhizinate (DG) is the diammonium salt of glycyrrhizic acid, a triterpenoid
saponin that stands as the primary active and sweet-tasting constituent of the licorice root
(Glycyrrhiza glabra).[1][2] Widely recognized for its potent anti-inflammatory, antioxidant, and
hepatoprotective properties, DG is a significant compound in both traditional medicine and
modern drug development.[2][3] Its therapeutic effects are largely attributed to its metabolite,
glycyrrhetinic acid, which modulates key enzymes involved in corticosteroid metabolism.[4]
This guide provides a detailed examination of the chemical structure of Diammonium
Glycyrrhizinate and outlines the methodologies for its synthesis and purification for
researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Diammonium Glycyrrhizinate is a complex molecule structurally classified as a saponin.[1] Its
architecture features a pentacyclic triterpene core, specifically an aglycone known as 18-
glycyrrhetinic acid. This aglycone is glycosidically linked at the C3 position to a disaccharide
unit composed of two D-glucuronic acid molecules.[5] The acidic carboxyl groups on the
glycyrrhetinic acid and the two glucuronic acid moieties are neutralized by two ammonium ions,
forming the stable salt.[6]
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The molecule possesses numerous defined stereocenters, contributing to its specific biological
activity.[6] The IUPAC name for the parent acid is (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-
[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-
14-ox0-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-ylJoxy]-6-carboxy-4,5-
dihydroxyoxan-3-ylloxy-3,4,5-trihydroxyoxane-2-carboxylic acid.[7][8]
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Diagram 1: Key structural components of Diammonium Glycyrrhizinate.
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Physicochemical Properties

A summary of the key physicochemical properties of Diammonium Glycyrrhizinate is
presented below.

Property Value References

CAS Number 79165-06-3 [7][9][10]
Ca2H62016-2H3N (or

Molecular Formula [61[71[9]
Ca2H68N2016)

Molecular Weight ~857.0 g/mol [71[91111]

White to off-white powder or
Appearance _ [12]
crystalline flakes

Purity (Typical) >98% (by HPLC) [7][11]

- Soluble in water, DMSO,
Solubility [4][11][12]
methanol, ethanol

Chemical Family Triterpenoids [71[11]

Synthesis and Purification

The commercial production of Diammonium Glycyrrhizinate does not typically involve a total
chemical synthesis due to the complexity of the molecule. Instead, it is primarily isolated from a
natural source, the roots of Glycyrrhiza species, and then subjected to chemical modification.
[2] The general process involves the extraction of the parent compound, glycyrrhizic acid,
followed by its conversion to the diammonium salt.
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Diagram 2: General workflow for the extraction and synthesis of DG.
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Experimental Protocol: Ammonification of Glycyrrhizic
Acid

The following is a generalized protocol synthesized from common industrial practices for

converting glycyrrhizic acid or its monoammonium salt into the diammonium salt.[13][14]

Dissolution: A specified quantity of monoammonium glycyrrhizinate or purified glycyrrhizic
acid is used as the starting material. It is dissolved in a protic solvent, such as water or an
agueous-ethanolic mixture.[14] The volume of the solvent is typically 5-8 times the mass of
the starting material.[13]

Ammonification: AQueous ammonia or ammonia gas is carefully added to the solution with
continuous stirring. The addition is monitored to control the reaction stoichiometry.

pH Control and Monitoring: The pH of the solution is adjusted to a range of 4.5 t0 9.0 to
ensure the formation of the diammonium salt.[14] The ammonium radical content can be
precisely monitored during this step using methods like indophenol blue colorimetry to
confirm the reaction endpoint.[14]

Isomerization (Optional): In some processes, particularly when converting the 18(3-isomer to
the 18a-isomer, the reaction is heated to 75-85°C for 6-8 hours under alkaline conditions.[13]
The isomeric ratio is monitored using High-Performance Liquid Chromatography (HPLC).

Crystallization and Purification: The resulting Diammonium Glycyrrhizinate is often purified
by repeated recrystallization from a solvent such as 85% ethanol to achieve high purity
suitable for pharmaceutical use.[14]

Drying: The purified crystals are dried using a suitable method, such as vacuum drying, to
yield the final product.

Key Experimental Parameters

The table below summarizes critical quantitative data for the synthesis process.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://patents.google.com/patent/CN106380506A/en
https://patents.google.com/patent/CN101914126A/en
https://patents.google.com/patent/CN101914126A/en
https://patents.google.com/patent/CN106380506A/en
https://patents.google.com/patent/CN101914126A/en
https://patents.google.com/patent/CN101914126A/en
https://patents.google.com/patent/CN106380506A/en
https://www.benchchem.com/product/b155437?utm_src=pdf-body
https://patents.google.com/patent/CN101914126A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value/Range Purpose Reference

Ensures complete
Solvent-to-Substrate

) 5-8:1 (viw) dissolution of starting [13]
Ratio .
material
Promotes
Reaction Temperature  75-385 °C isomerization (if [13]
required)

] ] Allows for completion
Reaction Time 6 - 8 hours ] o [13]
of isomerization

Final pH Ensures formation of
o 45-9.0 ) ] [14]
(Ammonification) the diammonium salt
Final pH (Acidification Optimizes yield durin
. PH ( 25-35 p y . J [13]
Yield) acid precipitation step
Used for
Purification Solvent 85% Ethanol recrystallization to [14]

achieve high purity

Mechanism of Action: Anti-inflammatory Signaling

The biological activity of Diammonium Glycyrrhizinate is primarily mediated by its active
metabolite, 18B-glycyrrhetinic acid. A key mechanism underlying its anti-inflammatory effects is
the inhibition of the enzyme 11[3-hydroxysteroid dehydrogenase type 2 (113-HSD2).[3][4] This
enzyme is responsible for converting active cortisol into inactive cortisone. By inhibiting 11[3-
HSD2, glycyrrhetinic acid increases the local concentration of cortisol in tissues like the kidneys
and inflammatory sites, thereby potentiating its anti-inflammatory action.

Furthermore, DG has been shown to modulate crucial inflammatory signaling pathways. It can
inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that governs the
expression of numerous pro-inflammatory genes, including cytokines like TNF-a.[3]
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Diagram 3: Anti-inflammatory signaling pathway of Diammonium Glycyrrhizinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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